![molecular formula C19H16N2O7 B5157733 ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide](/img/structure/B5157733.png)
ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoxazolecarboxylates and has a complex chemical structure.
Mechanism of Action
The mechanism of action of ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to the suppression of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and exhibit anti-microbial activity. The compound has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide in lab experiments is its synthetic nature, which allows for precise control over the chemical composition and purity of the compound. However, one limitation is the complexity of its chemical structure, which can make it difficult to synthesize and study.
Future Directions
There are several future directions for the study of ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide. One direction is to investigate its potential use in combination therapy with other anti-cancer or anti-inflammatory drugs. Another direction is to study its effects on different types of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide involves the reaction of 3-nitrobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrogen peroxide and sodium hydroxide to form the final compound.
Scientific Research Applications
Ethyl 5-benzoyl-4-(3-nitrophenyl)-4,5-dihydro-3-isoxazolecarboxylate 2-oxide has shown promising results in scientific research for its potential therapeutic applications. It has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
ethyl 5-benzoyl-4-(3-nitrophenyl)-2-oxido-4,5-dihydro-1,2-oxazol-2-ium-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O7/c1-2-27-19(23)16-15(13-9-6-10-14(11-13)20(24)25)18(28-21(16)26)17(22)12-7-4-3-5-8-12/h3-11,15,18H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCZZACWZAPQVCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=[N+](OC(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)C3=CC=CC=C3)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.